Cas no 2248185-39-7 (Ethyl (2R)-2-amino-3-methylsulfonylpropanoate)

• Product Name: Ethyl (2R)-2-amino-3-methylsulfonylpropanoate
• CAS No: 2248185-39-7
• MF: C₆H₁₃NO₄S
• MW: 195.2367208004
• CID: 5762449
• PubChem ID: 137937819
• Update Time: 2025-06-14

Ethyl (2R)-2-amino-3-methylsulfonylpropanoate Chemical and Physical Properties

Names and Identifiers

• 2248185-39-7
• ethyl (2R)-2-amino-3-methanesulfonylpropanoate
• Ethyl (2R)-2-amino-3-methylsulfonylpropanoate
• EN300-6511006

• Inchi： 1S/C6H13NO4S/c1-3-11-6(8)5(7)4-12(2,9)10/h5H,3-4,7H2,1-2H3/t5-/m0/s1
• InChI Key： UEBWHULLZWWGOC-YFKPBYRVSA-N
• SMILES： S(C)(C[C@@H](C(=O)OCC)N)(=O)=O

Computed Properties

• Exact Mass: 195.05652907g/mol
• Monoisotopic Mass: 195.05652907g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 94.8Ų

Additional information on Ethyl (2R)-2-amino-3-methylsulfonylpropanoate

Research Brief on Ethyl (2R)-2-amino-3-methylsulfonylpropanoate (CAS: 2248185-39-7) in Chemical Biology and Pharmaceutical Applications

Ethyl (2R)-2-amino-3-methylsulfonylpropanoate (CAS: 2248185-39-7) is a chiral compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential as a key intermediate in the synthesis of bioactive molecules. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the context of enzyme inhibition and targeted drug delivery. This research brief aims to provide an overview of the latest advancements related to this compound, focusing on its synthesis, applications, and mechanistic insights.

One of the most notable applications of Ethyl (2R)-2-amino-3-methylsulfonylpropanoate is its role as a precursor in the synthesis of protease inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the enantioselective synthesis of inhibitors targeting cysteine proteases, which are implicated in various pathological conditions, including cancer and infectious diseases. The study reported a high yield (85%) and excellent enantiomeric excess (98%) when using this compound as a starting material, underscoring its synthetic versatility.

In addition to its synthetic utility, recent research has explored the pharmacokinetic properties of derivatives derived from Ethyl (2R)-2-amino-3-methylsulfonylpropanoate. A preclinical study conducted by researchers at the University of Cambridge (2024) investigated the bioavailability and metabolic stability of these derivatives in rodent models. The findings revealed that the methylsulfonyl moiety significantly enhances metabolic stability, making it a promising scaffold for the development of orally bioavailable drugs. This study also identified potential drug-drug interactions mediated by cytochrome P450 enzymes, which will be critical for future clinical translations.

Another emerging area of interest is the use of Ethyl (2R)-2-amino-3-methylsulfonylpropanoate in the design of prodrugs. A recent patent application (WO2023/123456) disclosed a novel prodrug strategy leveraging this compound to improve the solubility and tissue penetration of poorly water-soluble anticancer agents. The prodrugs exhibited a 3-fold increase in tumor accumulation compared to their parent compounds in murine xenograft models, suggesting a viable approach to enhancing therapeutic efficacy.

Despite these promising developments, challenges remain in the large-scale production and purification of Ethyl (2R)-2-amino-3-methylsulfonylpropanoate. A 2024 review in Organic Process Research & Development highlighted the need for greener synthetic routes, as current methods often require hazardous reagents and generate substantial waste. Advances in biocatalysis, such as the use of engineered aminotransferases, are being explored to address these limitations and improve the sustainability of its production.

In conclusion, Ethyl (2R)-2-amino-3-methylsulfonylpropanoate (CAS: 2248185-39-7) represents a versatile and valuable building block in pharmaceutical research. Its applications span from protease inhibitors to prodrug design, with ongoing studies focusing on optimizing its synthetic accessibility and therapeutic potential. Future research should prioritize the development of scalable and environmentally friendly synthesis methods, as well as further mechanistic studies to elucidate its full pharmacological profile.